Cas no 682337-48-0 (1H-Purine-2,8-diamine, N,N'-bis(3-methoxyphenyl)-6-(4-morpholinyl)-)

• Product name: 1H-Purine-2,8-diamine, N,N'-bis(3-methoxyphenyl)-6-(4-morpholinyl)-
• CAS No: 682337-48-0
• MF: C₂₃H₂₅N₇O₃
• MW: 447.489703893662
• CID: 393525
• PubChem ID: 10003747

1H-Purine-2,8-diamine, N,N'-bis(3-methoxyphenyl)-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,8-diamine, N,N'-bis(3-methoxyphenyl)-6-(4-morpholinyl)-
• 2-N,8-N-bis(3-methoxyphenyl)-6-morpholin-4-yl-7H-purine-2,8-diamine
• 682337-48-0
• DTXSID80434001
• SCHEMBL10197269

• Inchi： InChI=1S/C23H25N7O3/c1-31-17-7-3-5-15(13-17)24-22-26-19-20(27-22)28-23(25-16-6-4-8-18(14-16)32-2)29-21(19)30-9-11-33-12-10-30/h3-8,13-14H,9-12H2,1-2H3,(H3,24,25,26,27,28,29)
• InChI Key： XVMUAFXYDCGPDW-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)NC2=NC3=C(N2)C(=NC(=N3)NC4=CC(=CC=C4)OC)N5CCOCC5

Computed Properties

• Exact Mass: 447.20215
• Monoisotopic Mass: 447.20188768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 104.1